Cas no 625401-77-6 (1-(3,5-Dichloro-1H-1,2,4-triazol-1-yl)propan-2-one)

• Product Name: 1-(3,5-Dichloro-1H-1,2,4-triazol-1-yl)propan-2-one
• CAS No: 625401-77-6
• MF: C₅H₅Cl₂N₃O
• MW: 194.018698453903
• MDL: MFCD03061431
• CID: 956837
• PubChem ID: 4331905
• Update Time: 2025-04-19

1-(3,5-Dichloro-1H-1,2,4-triazol-1-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Dichloro-1H-1,2,4-triazol-1-yl)propan-2-one
• 1-(3,5-dichloro-1,2,4-triazol-1-yl)propan-2-one
• 1-(3,5-dichloro-1H-1,2,4-triazol-1-yl)acetone(SALTDATA: FREE)
• BB_SC-8878
• DTXSID80402023
• GHHPTRPUNZLOGZ-UHFFFAOYSA-N
• SCHEMBL9969944
• DB-190357
• CHEMBRDG-BB 6661142
• 2-Propanone, 1-(3,5-dichloro-1H-1,2,4-triazol-1-yl)-
• STK112479
• 1-(3,5-DICHLORO-1H-1,2,4-TRIAZOL-1-YL)ACETONE
• CS-0319701
• MFCD03061431
• AKOS003366369
• 625401-77-6

• MDL： MFCD03061431
• Inchi： 1S/C5H5Cl2N3O/c1-3(11)2-10-5(7)8-4(6)9-10/h2H2,1H3
• InChI Key： GHHPTRPUNZLOGZ-UHFFFAOYSA-N
• SMILES： ClC1=NC(=NN1CC(C)=O)Cl

Computed Properties

• Exact Mass: 192.98100
• Monoisotopic Mass: 192.9809672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• PSA: 47.78000
• LogP: 1.17390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides